4-butoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-butoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H21N3O4S/c1-2-3-13-23-14-6-8-15(9-7-14)24(21,22)18-11-12-19-16(20)5-4-10-17-19/h4-10,18H,2-3,11-13H2,1H3
• InChI Key: HEMDTUMIBTWYRK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC=N2
• Molecular Formula: C16H21N3O4S
• Molecular Weight: 351.4 g/mol

Description

4-butoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

Antimicrobial Activity

4-butoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide and related compounds have been investigated for their antimicrobial properties. A study by Sarvaiya et al. (2019) synthesized various compounds with similar structures and evaluated their antimicrobial activity against different bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019).

Neuroprotective Potential

Research has explored the neuroprotective potential of compounds structurally related to this compound. Zuccarello et al. (1996) investigated the effectiveness of certain endothelin receptor antagonists in preventing subarachnoid hemorrhage-induced cerebral vasospasm, suggesting potential neurological applications for similar compounds (Zuccarello, Soattin, Lewis, Breu, Hallak, & Rapoport, 1996).

Anticancer Activity

Several studies have synthesized and evaluated compounds similar to this compound for their potential anticancer activity. For example, Pomarnacka and Kozlarska-Kedra (2003) synthesized a series of compounds and evaluated them for in vitro anticancer and anti-HIV activities, finding moderate activity in certain derivatives (Pomarnacka & Kozlarska-Kedra, 2003). Motavallizadeh et al. (2014) investigated novel derivatives for their in vitro antiproliferative activity against various tumor cell lines (Motavallizadeh, Fallah-Tafti, Maleki, Shirazi, Pordeli, Safavi, Ardestani, Asd, Tiwari, Oh, Shafiee, Foroumadi, Parang, & Akbarzadeh, 2014).

Enzyme Inhibition Studies

Compounds with structures similar to this compound have been examined for their potential in enzyme inhibition. Kausar et al. (2019) synthesized and characterized novel compounds for enzyme inhibition potential against acetylcholinesterase and butyrylcholinesterase, indicating potential therapeutic applications in neurological disorders (Kausar, Muratza, Raza, Rafique, Arshad, Altaf, Asiri, Shafqat, & Shafqat, 2019).

Antiviral Activity

Some studies have explored the antiviral activity of compounds structurally related to this compound. For instance, compounds with similar structures have shown promising results against HIV, as reported by Brzozowski (1998), highlighting the potential use of these compounds in antiviral therapy (Brzozowski, 1998).